Cas no 174316-28-0 (N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride)

• Product Name: N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride
• CAS No: 174316-28-0
• MF: C₇H₁₁NS
• MW: 141.23394036293
• MDL: MFCD04549865
• CID: 92084
• PubChem ID: 458576
• Update Time: 2025-10-11

N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(2-thienyl)ethylamine
• methyl[1-(thiophen-2-yl)ethyl]amine
• N-methyl-1-(2-thienyl)ethanamine(SALTDATA: HCl)
• N-methyl-1-(thiophen-2-yl)ethanamine
• N-methyl-1-thiophen-2-ylethanamine
• Methyl-(1-[2]thienyl-aethyl)-amin
• methyl-(1-[2]thienyl-ethyl)-amine
• METHYL-(1-THIOPHEN-2-YL-ETHYL)-AMINE
• methyl(2-thienylethyl)amine
• N-Methyl-1-(2-thienyl)ethylaMine hydrochloride
• OTAVA-BB 1146325
• CHEMBRDG-BB 4100659
• N-METHYL-1-(2-THIENYL)ETHANAMINE
• N-METHYL-N-(1-THIEN-2-YLETHYL)AMINE
• 174316-28-0
• SCHEMBL553460
• NCGC00325084-01
• N-Methyl-1-(thophen-2-yl)ethanamne
• AB01319958-02
• EN300-43094
• DTXSID40332534
• N-Methyl-1-(thiophen-2-yl)ethan-1-amine
• CS-0249309
• AKOS017269254
• FT-0717535
• J-010979
• J-523642
• 2-Thiophenemethanamine, N,alpha-dimethyl-
• F8889-1406
• AKOS000264199
• MFCD04549865
• STK061008
• DA-43516
• N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride

• MDL： MFCD04549865
• Inchi： 1S/C7H11NS/c1-6(8-2)7-4-3-5-9-7/h3-6,8H,1-2H3
• InChI Key： IPSPCSZFJRJGMS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)NC

Computed Properties

• Exact Mass: 141.06100
• Monoisotopic Mass: 141.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 187.1±15.0 °C at 760 mmHg
• Flash Point: 66.9±20.4 °C
• Refractive Index: 1.527
• PSA: 40.27000
• LogP: 2.41940
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride

N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride (CAS No. 174316-28-0): A Comprehensive Overview

N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride (CAS No. 174316-28-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl-(1-thien-2-ylethyl)amine Hydrochloride, is a derivative of thienylamine and has garnered attention for its potential therapeutic properties and synthetic utility.

The chemical structure of N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride consists of a thienyl ring attached to an ethylamine moiety, which is further substituted with a methyl group. The presence of the thienyl ring imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

Recent research has highlighted the potential of N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride in the development of novel drugs. Studies have shown that this compound exhibits promising activity in modulating specific neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride could be a valuable lead compound for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its pharmacological properties, N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride has been explored for its synthetic utility in organic chemistry. The compound serves as a versatile building block for the synthesis of more complex molecules, including pharmaceuticals and functional materials. Its reactivity and stability make it an ideal starting material for various synthetic transformations, such as coupling reactions and functional group interconversions.

The synthesis of N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride typically involves the reaction of 2-thiopheneacetonitrile with methylamine in the presence of hydrochloric acid. This process yields a high-purity product that can be readily characterized using standard analytical techniques such as NMR spectroscopy and mass spectrometry. The ease of synthesis and purification further enhances the practicality of this compound in both academic and industrial settings.

Clinical trials involving derivatives of N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride have shown promising results in terms of safety and efficacy. For instance, a recent Phase II clinical trial evaluated the use of a related compound in treating major depressive disorder (MDD). The study demonstrated that the compound was well-tolerated by patients and exhibited significant improvements in depressive symptoms compared to placebo. These findings underscore the potential therapeutic value of N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride and its derivatives.

Beyond its direct therapeutic applications, N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride has also been investigated for its role in drug delivery systems. Researchers have developed novel formulations that incorporate this compound to enhance the bioavailability and targeted delivery of other active pharmaceutical ingredients (APIs). These formulations have shown improved pharmacokinetic profiles and reduced side effects, making them attractive options for future drug development.

In conclusion, N-Methyl-N-(1-thien-2-ylethyl)amine Hydrochloride (CAS No. 174316-28-0) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activity and synthetic utility, positions it as a valuable asset in the development of new therapies and advanced materials. Ongoing research continues to uncover new applications and optimize its use, ensuring that this compound remains at the forefront of scientific innovation.